Cas no 63364-15-8 (2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-)

2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- structure
63364-15-8 structure
Product Name:2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
CAS No:63364-15-8
MF:C8H14N2
MW:138.210161685944
CID:959941
PubChem ID:12434518
Update Time:2025-04-19

2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenenitrile, 3-methyl-2-(1-methylethyl)amino-
    • AKOS006350935
    • 63364-15-8
    • DB-323773
    • OEVYDWMZOGZKIJ-UHFFFAOYSA-N
    • Inchi: 1S/C8H14N2/c1-6(2)8(5-9)10-7(3)4/h7,10H,1-4H3
    • InChI Key: OEVYDWMZOGZKIJ-UHFFFAOYSA-N
    • SMILES: N(/C(/C#N)=C(\C)/C)C(C)C

Computed Properties

  • Exact Mass: 138.115698455g/mol
  • Monoisotopic Mass: 138.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.8Ų
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